![molecular formula C15H24N2O2S B7584112 1-[2-(1-Thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione](/img/structure/B7584112.png)
1-[2-(1-Thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(1-Thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It is also known as TAU-234 and belongs to the class of spirocyclic pyrrolidines.
Mechanism of Action
TAU-234 works by inhibiting the activity of enzymes that are involved in the production of reactive oxygen species (ROS) and inflammatory cytokines. This leads to a decrease in oxidative stress and inflammation, which are both implicated in the development and progression of neurodegenerative and inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that TAU-234 can improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidney. Additionally, TAU-234 has been found to have low toxicity and does not cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One advantage of TAU-234 is its high yield and purity, which makes it suitable for use in lab experiments. It is also relatively stable and can be stored for long periods without significant degradation. However, one limitation is that it has only been studied in animal models and its efficacy and safety in humans are yet to be established.
Future Directions
There are several future directions for the study of TAU-234. One potential direction is to investigate its potential therapeutic effects in human clinical trials. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, the use of TAU-234 in combination with other drugs or therapies could also be explored to enhance its therapeutic effects.
Conclusion:
In conclusion, TAU-234 is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to establish the efficacy and safety of TAU-234 in humans and to explore its potential therapeutic applications.
Synthesis Methods
The synthesis of TAU-234 involves the reaction of 1,4-dithiane-2,5-diol with 2-bromoethylamine hydrobromide followed by the reaction with 1,2,3,6-tetrahydrophthalic anhydride. The resulting product is then treated with hydrogen peroxide and sodium hydroxide to obtain TAU-234 in high yield and purity.
Scientific Research Applications
TAU-234 has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. TAU-234 has also been shown to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases such as arthritis.
Properties
IUPAC Name |
1-[2-(1-thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S/c18-13-4-5-14(19)17(13)9-8-16-10-11-20-15(12-16)6-2-1-3-7-15/h1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJEXZBJAJOXQOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN(CCS2)CCN3C(=O)CCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.